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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092

M7583: Application Notes for Cell Culture
Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

M7583 is a potent, orally active, and highly selective irreversible inhibitor of Bruton's tyrosine
kinase (BTK).[1][2] As an ATP-competitive inhibitor, M7583 targets BTK with high affinity,
demonstrating an IC50 of 1.5 nM and a Ki of 11.9 nM.[1][2] Its mechanism of action makes it a
significant compound for research in hematological malignancies, particularly B-cell
lymphomas, where BTK is a critical component of the B-cell receptor (BCR) signaling pathway.
[3][4] These notes provide detailed protocols for the solubilization and use of M7583 in in vitro
cell culture applications.

M7583 Properties
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Property Value Reference
Molecular Formula C25H26FN502 [2]
Molecular Weight 447.51 g/mol [2]

CAS Number 1415823-49-2 2]
Mechanism of Action Irreversible BTK inhibitor [1112]

IC50 1.5 nM [1](2]

Ki 11.9 nM [1]

Solubility and Preparation of Stock Solutions

M7583 exhibits high solubility in dimethyl sulfoxide (DMSO) and ethanol, but it is insoluble in
water.[1] For cell culture experiments, it is imperative to prepare a concentrated stock solution

in a suitable organic solvent, which can then be further diluted in a cell culture medium to the

desired final concentration.

Molar Concentration (at

Solvent Solubility .
max solubility)

DMSO 90 mg/mL 201.11 mM

Ethanol 22 mg/mL 49.16 mM

Water Insoluble N/A

Protocol for Preparation of a 10 mM M7583 Stock Solution in DMSO

Materials:
e M7583 powder
e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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o Calibrated pipette
Procedure:

» Weighing: Accurately weigh out a specific amount of M7583 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh 4.475 mg of M7583 (Molecular Weight: 447.51 g/mol

).

e Dissolving: Add the appropriate volume of sterile DMSO to the M7583 powder. For a 10 mM
stock, if you weighed 4.475 mg, add 1 mL of DMSO.

e Solubilization: Vortex the solution thoroughly until the M7583 powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

 Sterilization: While not always necessary due to the nature of DMSO, for sensitive
applications, the stock solution can be sterilized by filtering through a 0.22 pum syringe filter
compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

In Vitro Cell Culture Protocol

This protocol provides a general guideline for treating suspension B-cell lines, such as Ramos
cells, with M7583. The optimal concentration and incubation time should be determined
empirically for each cell line and experimental setup.

Materials:

Cultured cells in logarithmic growth phase (e.g., Ramos Burkitt's lymphoma cells)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and antibiotics)

M7583 stock solution (10 mM in DMSO)

Vehicle control (sterile DMSO)

Sterile tissue culture plates (e.g., 96-well plates)
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e Incubator (37°C, 5% CO2)
Procedure:

o Cell Seeding: Seed the cells at the desired density in a tissue culture plate. For example, for
Ramos cells, a density of 8 x 10"7 cells/mL has been cited.[5]

o Preparation of Working Solutions: Prepare serial dilutions of the M7583 stock solution in a
complete cell culture medium to achieve the desired final concentrations. It is crucial to
maintain a consistent final DMSO concentration across all wells, including the vehicle
control. The final DMSO concentration should typically be kept below 0.5% to minimize
solvent-induced cytotoxicity.

o Treatment: Add the prepared M7583 working solutions or the vehicle control (medium with
the same final concentration of DMSO) to the appropriate wells.

 Incubation: Incubate the cells for the desired period (e.g., 30 minutes for pre-treatment
before activation, or longer for proliferation/cytotoxicity assays).[5]

o Downstream Analysis: Following incubation, the cells can be harvested for various
downstream analyses, such as Western blotting for BTK phosphorylation, cell viability
assays (e.g., MTT or CellTiter-Glo), or flow cytometry for apoptosis markers.

M7583 Mechanism of Action: BTK Inhibition in the
BCR Signaling Pathway

M7583 exerts its therapeutic effect by irreversibly binding to and inhibiting Bruton's tyrosine
kinase (BTK), a key enzyme in the B-cell receptor (BCR) signaling cascade. Upon antigen
binding to the BCR, a series of phosphorylation events are initiated, leading to the activation of
downstream pathways that promote B-cell proliferation, survival, and differentiation. BTK plays
a crucial role in this process. By inhibiting BTK, M7583 effectively blocks these downstream
signals, leading to decreased B-cell activation and proliferation.
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Caption: M7583 inhibits BTK in the BCR signaling pathway.
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Experimental Workflow for M7583 Cell-Based

Assays

The following diagram outlines a typical workflow for conducting in vitro experiments with

M7583.
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Caption: Workflow for M7583 in vitro cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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